Cas no 1788559-69-2 (N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide)

• Product Name: N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• CAS No: 1788559-69-2
• MF: C₂₀H₂₃N₃O₅
• MW: 385.413725137711
• CID: 5367421
• Update Time: 2025-07-14

N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide

• Inchi： 1S/C20H23N3O5/c1-13-7-8-14(11-15(13)23-9-3-6-18(23)24)22-20(26)19(25)21-12-17(27-2)16-5-4-10-28-16/h4-5,7-8,10-11,17H,3,6,9,12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： ZHBGRFKMJVUVDX-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)OC)(=O)C(NC1=CC=C(C)C(N2CCCC2=O)=C1)=O

Additional information on N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide

Introduction to Compound CAS No. 1788559-69-2: N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide

N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide (CAS No. 1788559-69-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a methoxyethyl group, and a pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide is particularly intriguing due to its combination of aromatic and heterocyclic functionalities. The furan ring, known for its electron-rich nature, can participate in various chemical reactions, making it a valuable component in the design of bioactive molecules. The methoxyethyl group adds hydrophilic properties, enhancing the compound's solubility and potentially its bioavailability. The pyrrolidine moiety, with its 2-oxo substituent, introduces a polar and potentially reactive site that can interact with biological targets.

Recent studies have explored the potential of CAS No. 1788559-69-2 in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that compounds with similar structural features can modulate key enzymes involved in the pathogenesis of these diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The presence of the pyrrolidine moiety in N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide suggests that it may have similar enzyme-inhibitory properties.

In addition to its potential as an enzyme inhibitor, CAS No. 1788559-69-2 has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have demonstrated that compounds with furan rings and methoxy groups can exhibit potent anti-inflammatory effects by inhibiting pro-inflammatory cytokines and mediators. The combination of these structural elements in N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide makes it a promising candidate for further investigation in this area.

The pharmacokinetic properties of CAS No. 1788559-69-2 are another important aspect of its evaluation as a potential therapeutic agent. Studies have shown that the presence of hydrophilic groups, such as the methoxyethyl group, can improve the compound's solubility and absorption in biological systems. This enhanced bioavailability is crucial for ensuring that the compound reaches its intended target sites at effective concentrations. Additionally, the stability of the compound under physiological conditions is being studied to ensure its suitability for clinical applications.

To further understand the biological activities of N-[2-(furan-2-yl)-2-methoxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide, researchers are conducting detailed in vitro and in vivo experiments. These studies aim to elucidate the mechanisms by which the compound exerts its effects on target proteins and cellular pathways. For instance, molecular docking studies have provided insights into how the compound interacts with specific protein binding sites, offering a rational basis for structure-based drug design.

The safety profile of CAS No. 1788559-69-2 is also a critical consideration in its development as a therapeutic agent. Preclinical toxicity studies are being conducted to assess any potential adverse effects on various organ systems. These studies are essential for ensuring that the compound is safe for human use and can progress to clinical trials.

In conclusion, N-[2-(furan-2-y l)-2-methoxyethyl]-N'-[4-methyl -3-( 2 - oxopy rroli din -1 - yl )phe n yl ]o xam ide (CAS No . 17885 59 -6 9 - 0 ) represents an exciting advancement in medicinal chemistry with promising applications in neurodegenerative diseases, anti-inflammatory treatments, and other therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable candidate for further development.